Norethindrone Sulfate Sodium Salt: Chemical Architecture, Metabolic Dynamics, and Analytical Characterization
Norethindrone Sulfate Sodium Salt: Chemical Architecture, Metabolic Dynamics, and Analytical Characterization
Executive Summary
Norethindrone (NET) is a foundational first-generation synthetic progestin widely utilized in oral contraceptives and hormone replacement therapies[1]. While the parent compound drives the primary pharmacological effects by binding to progesterone receptors, its pharmacokinetic profile is heavily dictated by extensive first-pass metabolism[2]. Norethindrone sulfate sodium salt (CAS: 19778-24-6) represents the stable, water-soluble analytical reference standard of norethindrone's primary Phase II circulating metabolite[3][4].
For researchers and drug development professionals, understanding and quantifying this sulfated metabolite is critical. It acts not merely as an excretion byproduct, but as an inactive circulating reservoir that can be reactivated in peripheral tissues, thereby modulating the drug's sustained efficacy and safety profile[5]. This whitepaper provides a comprehensive technical guide to the chemical properties, metabolic pathways, and validated analytical workflows for norethindrone sulfate.
Chemical Identity and Structural Properties
Norethindrone sulfate is formed via the esterification of the 17β-hydroxyl group of norethindrone with a sulfate group[3]. In analytical and in vitro research settings, it is synthesized and utilized as a sodium salt to drastically enhance its aqueous solubility and stability during assay preparation[3][4].
The presence of the highly polar sulfate group prevents the molecule from passively diffusing across cell membranes to bind with intracellular steroid receptors, rendering the metabolite pharmacologically inactive until hydrolyzed[5].
Table 1: Physicochemical Profiling
| Property | Specification / Data |
| Chemical Name | (17α)-17-(Sulfooxy)-19-norpregn-4-en-20-yn-3-one Sodium Salt[3] |
| CAS Registry Number | 19778-24-6[4][6] |
| Molecular Formula | C₂₀H₂₅NaO₅S[4][6] |
| Molecular Weight | 400.46 g/mol (Sodium Salt) / 377.48 g/mol (Free Acid)[3][6] |
| Appearance | White to off-white solid[3] |
| SMILES | C#CC1(CCC2C3CCC4=CC(=O)CCC4C3CCC12C)OS(=O)(=O)O.[Na][3] |
| Solubility | Soluble in water, aqueous buffers, and methanol (due to Na⁺ salt form) |
Metabolic Dynamics: The Sulfation and Desulfation Loop
The pharmacokinetics of norethindrone are characterized by a profound gut and hepatic first-pass effect. Following oral administration, NET undergoes extensive Phase I reduction and hydroxylation (primarily via CYP3A4), followed by Phase II conjugation[2].
The Role of Sulfotransferases (SULTs)
Sulfate conjugation in the gastrointestinal tract and liver is a dominant metabolic pathway[2]. Cytosolic sulfotransferases—specifically SULT1E1 (estrogen sulfotransferase) and SULT2A1 —catalyze the transfer of a sulfonate group from the universal donor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the 17-hydroxyl group of norethindrone[2][7]. Because the sulfated metabolite is highly hydrophilic, it exhibits a significantly longer circulating half-life compared to the parent drug, accumulating in the plasma at concentrations up to 10-fold higher than unconjugated NET[2].
The Role of Steroid Sulfatase (STS)
Norethindrone sulfate is not strictly an end-product destined for renal excretion. In peripheral target tissues (such as the endometrium and breast), the membrane-bound enzyme Steroid Sulfatase (STS) hydrolyzes the sulfate ester, regenerating active norethindrone[5][8]. This "futile loop" effectively turns the circulating sulfate pool into a slow-release reservoir, maintaining steady-state progestogenic activity over a 24-hour dosing interval[5].
Metabolic loop of Norethindrone demonstrating SULT-mediated inactivation and STS-mediated reactivation.
Analytical Characterization: LC-MS/MS Methodology
Accurate quantification of norethindrone sulfate in biological matrices (e.g., human plasma) is essential for pharmacokinetic modeling and drug-drug interaction (DDI) studies. Because steroid sulfates are prone to in-source fragmentation and suffer from matrix effects (ion suppression from endogenous phospholipids), a rigorously validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol is required[9].
Rationale for Experimental Design
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Ionization Mode: Electrospray Ionization in negative mode (ESI-) is mandatory. The sodium salt dissociates in solution, and the highly acidic sulfate group readily yields a stable deprotonated precursor ion [M−Na]− at m/z 377.1.
-
Sample Preparation: Simple protein precipitation (PPT) is insufficient because it leaves phospholipids in the extract, which co-elute with steroid sulfates and suppress the MS signal. Solid Phase Extraction (SPE) using a mixed-mode weak anion exchange (WAX) cartridge is employed to selectively retain the negatively charged sulfate group while washing away neutral lipids.
Step-by-Step Analytical Protocol
Step 1: Sample Spiking and Equilibration
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Aliquot 200 µL of human plasma into a 96-well plate.
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Spike with 10 µL of Internal Standard (IS) solution (e.g., Norethindrone-d5 sulfate sodium salt at 50 ng/mL). Causality: An isotopically labeled IS corrects for extraction recovery losses and matrix-induced ion suppression.
-
Add 200 µL of 2% ammonium hydroxide in water to basify the sample, ensuring the sulfate group is fully ionized for SPE retention.
Step 2: Solid Phase Extraction (Mixed-Mode WAX)
-
Condition: 1 mL Methanol, followed by 1 mL Water.
-
Load: Apply the basified plasma sample to the cartridge.
-
Wash 1: 1 mL of 2% ammonium hydroxide in water (removes neutral/basic interferences).
-
Wash 2: 1 mL of Methanol (removes hydrophobic interferences like phospholipids; the target remains bound via ionic interactions).
-
Elute: 1 mL of 5% ammonium hydroxide in Methanol.
-
Dry & Reconstitute: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of Initial Mobile Phase.
Step 3: UHPLC-MS/MS Analysis
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Column: C18 Sub-2 µm (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.
-
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8). Note: Avoid strong acids like formic acid, which can cause premature desulfation in the heated ESI source.
-
Mobile Phase B: Acetonitrile.
-
Gradient: 10% B to 90% B over 3 minutes.
Table 2: MS/MS MRM Parameters (Negative ESI)
| Compound | Precursor Ion (m/z) | Product Ion (m/z) | Dwell Time (ms) | Collision Energy (V) |
| Norethindrone Sulfate | 377.1 | 96.9 (HSO₄⁻) | 50 | -35 |
| Norethindrone Sulfate | 377.1 | 280.2 | 50 | -25 |
| Norethindrone-d5 Sulfate (IS) | 382.1 | 96.9 (HSO₄⁻) | 50 | -35 |
Note: The transition 377.1 → 96.9 is highly sensitive but less specific (common to all steroid sulfates). The transition 377.1 → 280.2 (loss of the sulfate group) is used as the confirming quantifier.
Step-by-step LC-MS/MS analytical workflow for quantifying norethindrone sulfate in plasma.
Conclusion
Norethindrone sulfate sodium salt is a vital analytical standard for mapping the complex pharmacokinetics of progestin-based therapies. Because sulfation by SULTs and subsequent desulfation by STS dictate the bioavailability and half-life of norethindrone, accurate quantification of this metabolite is paramount. By leveraging its sodium salt form for stability and employing rigorous SPE-LC-MS/MS methodologies, researchers can reliably track this hidden reservoir, paving the way for optimized dosing regimens and a deeper understanding of endocrine pharmacology.
References
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NCATS Inxight Drugs. NORETHINDRONE. Retrieved from:[Link]
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National Institutes of Health (PMC). Estrogen sulfotransferase in the metabolism of estrogenic drugs and in the pathogenesis of diseases. Retrieved from: [Link]
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National Institutes of Health (PMC). Combined Oral Contraceptives As Victims of Drug Interactions. Retrieved from: [Link]
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Frontiers in Pharmacology. The Important Roles of Steroid Sulfatase and Sulfotransferases in Gynecological Diseases. Retrieved from: [Link]
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Endocrine Reviews (Oxford Academic). Regulation of Steroid Action by Sulfation and Desulfation. Retrieved from: [Link]
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SCIEX. SCIEX All-In-One HR-MS/MS Library version 2.0. Retrieved from: [Link]
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